Cas no 1797612-59-9 (4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-2-phenylmorpholine)

• Product Name: 4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-2-phenylmorpholine
• CAS No: 1797612-59-9
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• CID: 6371449
• PubChem ID: 71806577
• Update Time: 2024-01-11

4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-2-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-2-phenylmorpholine
• 1797612-59-9
• 4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-2-phenylmorpholine
• 4-(1-methylpyrazol-4-yl)sulfonyl-2-phenylmorpholine
• 4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-2-phenylmorpholine
• AKOS024559327
• F6436-1331

• Inchi： 1S/C14H17N3O3S/c1-16-10-13(9-15-16)21(18,19)17-7-8-20-14(11-17)12-5-3-2-4-6-12/h2-6,9-10,14H,7-8,11H2,1H3
• InChI Key： LOIHFJBCDIIROF-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N1CCOC(C2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 307.09906259g/mol
• Monoisotopic Mass: 307.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines